Cas no 63364-15-8 (2-Butenenitrile, 3-methyl-2-(1-methylethyl)amino-)

63364-15-8 structure
Product Name:2-Butenenitrile, 3-methyl-2-(1-methylethyl)amino-
CAS No:63364-15-8
Molecular Formula:C8H14N2
Molecular Weight:138.210161685944
CID:959941
PubChem ID:12434518
2-Butenenitrile, 3-methyl-2-(1-methylethyl)amino- Properties
Names and Identifiers
-
- 2-Butenenitrile, 3-methyl-2-(1-methylethyl)amino-
- AKOS006350935
- 63364-15-8
- DB-323773
- OEVYDWMZOGZKIJ-UHFFFAOYSA-N
-
- InChIKey: OEVYDWMZOGZKIJ-UHFFFAOYSA-N
- Inchi: InChI=1S/C8H14N2/c1-6(2)8(5-9)10-7(3)4/h7,10H,1-4H3
- SMILES: CC(C)NC(=C(C)C)C#N
Computed Properties
- Exact Mass: 138.115698455g/mol
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 2
- Monoisotopic Mass: 138.115698455g/mol
- Heavy Atom Count: 10
- Complexity: 177
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.4
- Topological Polar Surface Area: 35.8Ų
2-Butenenitrile, 3-methyl-2-(1-methylethyl)amino- Related Literature
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Xiuxiu Yang,Michael D. Wörle,Nicolaas P. van Leest,Bas de Bruin,Hansjörg Grützmacher Chem. Sci., 2019,10, 1117-1125
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Jianqiang Huo,Donghui Yu,Haiqiang Li,Bingcai Luo,Navamoney Arulsamy RSC Adv., 2019,9, 39323-39331
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Ying Hu,Chao Xu,Feng Long Gu Phys. Chem. Chem. Phys., 2021,23, 5236-5243
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Ang Li,Tuo Wang,Xiaoxia Chang,Zhi-Jian Zhao,Chengcheng Li,Zhiqi Huang,Piaoping Yang,Guangye Zhou,Jinlong Gong Chem. Sci., 2018,9, 5334-5340
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J. Pina,M.-J. R. P. Queiroz,J. Seixas de Melo Photochem. Photobiol. Sci., 2016,15, 1029-1038
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Jun Yoshida,Junta Fuchiwaki,Shin-Ichi Nishikiori CrystEngComm, 2011,13, 4635-4640
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M. A. K. Yousaf Shah,Yuzheng Lu,Naveed Mushtaq,Muhammad Yousaf,Sajid Rauf,Peter D. Lund,Bin Zhu Sustainable Energy Fuels, 2022,6, 3794-3805
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Santidan Biswas,Victor V. Yashin,Anna C. Balazs Soft Matter, 2020,16, 5120-5131
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10. Notes
63364-15-8 (2-Butenenitrile, 3-methyl-2-(1-methylethyl)amino-) Related Products
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